1-[(4-chlorophenoxy)acetyl]-3-methylpiperidine

• IUPAC Name: 2-(4-chlorophenoxy)-1-(3-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C14H18ClNO2/c1-11-3-2-8-16(9-11)14(17)10-18-13-6-4-12(15)5-7-13/h4-7,11H,2-3,8-10H2,1H3
• InChI Key: HRSLVAHGYNOECP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

1-[(4-chlorophenoxy)acetyl]-3-methylpiperidine, also known as JNJ-7925476, is a chemical compound that belongs to the class of piperidine derivatives. It has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 1-[(4-chlorophenoxy)acetyl]-3-methylpiperidine is not fully understood. However, it has been suggested that the compound acts as a modulator of the GABA-A receptor, which is a type of neurotransmitter receptor that plays a key role in the regulation of neuronal excitability. It has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
1-[(4-chlorophenoxy)acetyl]-3-methylpiperidine has been shown to have several biochemical and physiological effects. It has been found to decrease the release of pro-inflammatory cytokines, which are molecules that play a key role in the inflammatory response. It has also been shown to increase the levels of the neurotransmitter GABA in the brain, which can help to reduce neuronal excitability and promote relaxation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4-chlorophenoxy)acetyl]-3-methylpiperidine in lab experiments is its relatively low toxicity. It has also been found to have good solubility in water, which makes it easy to use in experiments. However, one of the main limitations of using this compound is its relatively low potency, which can make it difficult to achieve significant effects at lower concentrations.

Future Directions

There are several future directions for research on 1-[(4-chlorophenoxy)acetyl]-3-methylpiperidine. One potential area of investigation is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as an analgesic and anti-inflammatory agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations in its use.

Scientific Research Applications

1-[(4-chlorophenoxy)acetyl]-3-methylpiperidine has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.